2,5-bis[(3-phenyl-2-propyn-1-yl)thio]-1,3,4-thiadiazole

• IUPAC Name: 2,5-bis(3-phenylprop-2-ynylsulfanyl)-1,3,4-thiadiazole
• InChI: InChI=1S/C20H14N2S3/c1-3-9-17(10-4-1)13-7-15-23-19-21-22-20(25-19)24-16-8-14-18-11-5-2-6-12-18/h1-6,9-12H,15-16H2
• InChI Key: KLLSZUUIOKGMOR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C#CCSC2=NN=C(S2)SCC#CC3=CC=CC=C3
• Molecular Formula: C20H14N2S3
• Molecular Weight: 378.5 g/mol

Description

2,5-bis[(3-phenyl-2-propyn-1-yl)thio]-1,3,4-thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. It belongs to the class of thiadiazole derivatives and has been extensively studied for its biological activities and pharmacological properties.

Mechanism of Action

The mechanism of action of 2,5-bis[(3-phenyl-2-propyn-1-yl)thio]-1,3,4-thiadiazole is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes or by interfering with the synthesis of important biomolecules.
Biochemical and Physiological Effects:
Studies have shown that 2,5-bis[(3-phenyl-2-propyn-1-yl)thio]-1,3,4-thiadiazole exhibits significant biochemical and physiological effects. It has been reported to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been shown to exhibit cytotoxic effects against cancer cells and to possess anti-inflammatory and analgesic properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,5-bis[(3-phenyl-2-propyn-1-yl)thio]-1,3,4-thiadiazole in lab experiments is its broad spectrum of biological activities. This makes it a potentially useful compound for the development of new drugs and therapies. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research involving 2,5-bis[(3-phenyl-2-propyn-1-yl)thio]-1,3,4-thiadiazole. Some of these include:
1. Further studies to elucidate the mechanism of action of the compound.
2. Investigation of the potential use of the compound in the treatment of various diseases, including cancer and infectious diseases.
3. Development of new synthetic methods for the preparation of the compound.
4. Exploration of the potential use of the compound in combination with other drugs or therapies to enhance its efficacy.
5. Investigation of the pharmacokinetics and pharmacodynamics of the compound in vivo.
Conclusion:
In conclusion, 2,5-bis[(3-phenyl-2-propyn-1-yl)thio]-1,3,4-thiadiazole is a promising compound that exhibits a wide range of biological activities and has potential applications in the field of medicinal chemistry. Further research is needed to fully understand its mechanism of action and to explore its potential use in the treatment of various diseases.

Scientific Research Applications

2,5-bis[(3-phenyl-2-propyn-1-yl)thio]-1,3,4-thiadiazole has been extensively studied for its potential applications in the field of medicinal chemistry. It has been reported to exhibit a wide range of biological activities including antimicrobial, antitumor, anti-inflammatory, and antiviral properties.